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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943 Get Quote

This document provides crucial guidance for the safe handling, use, and disposal of

CCT129202, a potent Aurora kinase inhibitor. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals while maintaining the

integrity of experimental protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
CCT129202 is a small molecule inhibitor that targets Aurora kinases, crucial regulators of cell

division.[1][2] While a specific Safety Data Sheet (SDS) with comprehensive hazard

identification is not publicly available in the search results, its mechanism of action suggests

that it should be handled with care as it can affect cell proliferation.[1][2] As a precaution, it

should be treated as a potentially hazardous compound.

Recommended Personal Protective Equipment (PPE):

A risk assessment should always be conducted before handling CCT129202. However, the

following minimum PPE is recommended to create a barrier between the user and the

chemical:[3][4]
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves. Consider

double-gloving when handling

concentrated solutions.[4]

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes.

[3]

Body Protection A lab coat must be worn.
To prevent contamination of

personal clothing.[4][5]

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. A

respirator may be necessary if

there is a risk of generating

aerosols of the solid

compound.

To prevent inhalation of the

compound.

Operational Plan for Handling CCT129202
This section outlines the step-by-step procedures for the safe handling of CCT129202 from

receipt to disposal.

2.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

CCT129202 is a crystalline solid and should be stored at -20°C for long-term stability (≥ 4

years).[1] Stock solutions can be stored at -80°C for up to 2 years or -20°C for 1 year.[6]

2.2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in

a chemical fume hood to minimize inhalation exposure.
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CCT129202 is soluble in DMSO at a concentration of 3 mg/mL.[1][7] Use fresh, anhydrous

DMSO as the compound's solubility can be reduced by moisture.[7][8]

To prepare a stock solution, carefully weigh the desired amount of CCT129202 powder using

an analytical balance within the fume hood.

Add the appropriate volume of DMSO to the powder and vortex until fully dissolved.

Clearly label the vial containing the stock solution with the compound name, concentration,

solvent, date of preparation, and your initials.

2.3. Use in Experiments:

When diluting the stock solution for experiments, continue to wear the appropriate PPE.

For in vitro assays, CCT129202 has been used at concentrations up to 50 µM.[9]

For in vivo studies in mice, CCT129202 has been administered at a dose of 100 mg/kg.[1][9]

The formulation for intraperitoneal (i.p.) injection involved dissolving the compound in a

vehicle of 10% DMSO, 5% Tween 20, and 85% sterile saline.[6]

Disposal Plan
Proper disposal of CCT129202 and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with CCT129202, such as

pipette tips, tubes, and gloves, should be collected in a dedicated, labeled hazardous waste

container.

Liquid Waste:

Unused stock solutions and experimental solutions containing CCT129202 should be

collected in a labeled hazardous liquid waste container.

Aqueous solutions containing minor residues of DMSO may be permissible for drain

disposal in some institutions, but it is crucial to consult and follow your institution's specific
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guidelines for chemical waste disposal.[10] Given the potent biological activity of

CCT129202, it is recommended to treat all liquid waste as hazardous.

Decontamination: Work surfaces should be decontaminated after use with a suitable

cleaning agent.

Quantitative Data Summary
Parameter Value Reference

Storage Temperature (Solid) -20°C [1]

Storage Temperature (Stock

Solution)
-80°C (2 years), -20°C (1 year) [6]

Solubility in DMSO 3 mg/mL [1][7]

In Vitro IC50 (Aurora A) 42 nM [6][7]

In Vitro IC50 (Aurora B) 198 nM [6][7]

In Vitro IC50 (Aurora C) 227 nM [6][7]

In Vivo Dosing (Mice) 100 mg/kg [1][9]

Experimental Workflow
The following diagram illustrates the standard workflow for handling CCT129202 in a research

laboratory setting.
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Figure 1. Workflow for Safe Handling of CCT129202.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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